Cas no 2937-81-7 (1,3,4-Thiadiazole-2,5-diamine)

• Product name: 1,3,4-Thiadiazole-2,5-diamine
• CAS No: 2937-81-7
• MF: C₂H₄N₄S
• MW: 116.1450
• MDL: MFCD00043511
• CID: 273614
• PubChem ID: 122760

1,3,4-Thiadiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine
• 2,5-Diamino-1,3,4-thiadiazole
• 2,5-DIAMINO-1,3,4-THIADIAZOLE ---POWDER---
• 1,3,4-Thiadiazole,2,5-diamino
• 2,4-DICHLORO-6-METHYLACETANILIDE
• 2,5-Diamino-1,3,4-thiadiazol
• 2,5-diamino-1,3,4-thiadizole
• 3,5-diamino-1,3,4-thiadiazole
• 1,3,4-Thiadiazole, 2,5-diamino-
• [1,3,4]Thiadiazole-2,5-diamine
• NCIOpen2_000156
• DXVLLEIKCNQUQH-UHFFFAOYSA-N
• 2,5-diimino-1,3,4-thiadiazolidine
• SBB016558
• 1,3,4-Thiadiazole-2,5-diamine #
• LS21073
• ST2414776
• A876480
• 2,5-Diamino-1,3,4-thiadiazole;1,3,4-Thiadiazole-2,5-diamine
• DTXSID60183606
• 2937-81-7
• 5-amino-1,3,4-thiadiazolium-2-aminide
• FT-0675988
• PB42480
• J-017494
• 2,5-diamino-1,3,4-thiadiazole, AldrichCPR
• SCHEMBL65180
• EN300-05352
• F10459
• T3544
• CS-0107893
• 4-27-00-08150 (Beilstein Handbook Reference)
• MFCD00043511
• BRN 0116178
• Z56900782
• YSWG603
• BS-12687
• AKOS000272459
• SY116248
• F3284-8029
• AMY5257
• DB-080995

• MDL： MFCD00043511
• Inchi： 1S/C2H4N4S/c3-1-5-6-2(4)7-1/h(H2,3,5)(H2,4,6)
• InChI Key： DXVLLEIKCNQUQH-UHFFFAOYSA-N
• SMILES： S1C(N([H])[H])=NN=C1N([H])[H]
• BRN： 0116178

Computed Properties

• Exact Mass: 116.015667g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.015667g/mol
• Monoisotopic Mass: 116.015667g/mol
• Topological Polar Surface Area: 106Ų
• Heavy Atom Count: 7
• Complexity: 58.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.661
• Boiling Point: 349.2°C at 760 mmHg
• Flash Point: 165°C
• Refractive Index: 1.778 
• PSA: 106.06000
• LogP: 0.86490
• λmax: 248(H2O)(lit.)

1,3,4-Thiadiazole-2,5-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

1,3,4-Thiadiazole-2,5-diamine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%